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Compound of Interest

Compound Name: Pyrimethanil-13C,15N2

Cat. No.: B12422045

Disclaimer: This document provides a comprehensive overview of the safety data and handling
procedures for Pyrimethanil. Specific safety data sheets for the isotopically labeled compound,
Pyrimethanil-13C,15N2, are not readily available. The information presented herein is based
on the safety profile of unlabeled Pyrimethanil and should be used as a primary reference for
handling its isotopically labeled counterpart, as the hazardous properties are expected to be
essentially identical.

Pyrimethanil-13C,15N2 is an isotopically labeled form of Pyrimethanil, a broad-spectrum
anilinopyrimidine fungicide.[1][2] The stable isotopes of carbon-13 and nitrogen-15 are
incorporated into the molecule primarily for use as tracers in quantitative studies during drug
development and environmental fate analysis.[1][3] Pyrimethanil acts by inhibiting the
biosynthesis of methionine and other amino acids in fungi, specifically targeting species like
Botrytis cinerea.[1][2] This technical guide is intended for researchers, scientists, and drug
development professionals who handle this compound.

Toxicological and Physical Data

The following tables summarize the key quantitative data for Pyrimethanil.

Table 1: Acute Toxicity Data
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Endpoint Species Route Value Reference
LD50 Rat Oral >5000 mg/kg 4]
LD50 Rat Dermal >4000 mg/kg [4]
LC50 (4-hour) Rat Inhalation >1.26 mg/L [4]
Table 2: Physical and Chemical Properties
Property Value Reference
Molecular Formula C1113CH13N®°N:2 [5]
Molecular Weight 202.23 g/mol [5]
Melting Point 96.3 °C

Relative Density

1.15g/mL at 20 °C

Water Solubility

0.12 g/L

Vapor Pressure

2.2 mPaat 25 °C

Partition Coefficient (Kow logP)

2.84 (pH 6.1; 25 °C)

Health Hazard Information

Pyrimethanil is classified as not hazardous by the National Occupational Health and Safety

Commission (NOHSC).[4] However, it may cause slight skin and eye irritation.[4] It is not

considered a skin sensitizer.[4]

Potential Health Effects:

Skin Contact: May cause skin irritation.[4]

Eye Contact: May cause eye irritation.[4]

Inhalation: Harmful if inhaled, although it has low toxicity.[4]

Ingestion: Harmful if swallowed, with low toxicity.[4]
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Chronic exposure studies in animals have shown that Pyrimethanil is not carcinogenic,
mutagenic, or a reproductive toxicant.[4]

Experimental Protocols: Safe Handling and

Emergency Procedures
Personal Protective Equipment (PPE)

When handling Pyrimethanil-13C,15N2, it is crucial to use appropriate personal protective
equipment to minimize exposure.
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Required Personal Protective Equipment

Safety Goggles
Wear Elbow-length PVC Gloves
Wear Cotton Overalls
(buttoned to neck and wrist)
Wear
Washable Hat

Use as needed

Wear

Respirator with Particle Filter
(if ventilation is inadequate)
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Chemical Spill Response Protocol

Control the spill
at its source

Dike the area to
prevent spreading

Absorb small spills with
sand, sawdust, or dirt

'

Place absorbed material
in suitable containers
for disposal

'

Remove contaminated clothing
and wash exposed skin

Dispose of waste through a
reputable waste contractor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Pyrimethanil-13C,15N2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12422045#safety-data-sheet-for-pyrimethanil-13c-
15n2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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